![molecular formula C15H19NO4 B063321 Methyl N-cbz-piperidine-2-carboxylate CAS No. 180609-56-7](/img/structure/B63321.png)
Methyl N-cbz-piperidine-2-carboxylate
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Overview
Description
Methyl N-cbz-piperidine-2-carboxylate (MPC) is an organic compound belonging to the family of piperidine carboxylates. It is a colorless, solid substance with a melting point of 70°C and a boiling point of 147°C. MPC is a versatile compound and has a wide range of applications in the field of scientific research. It is used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Methyl N-cbz-piperidine-2-carboxylate serves as a pivotal intermediate in the synthesis of various biologically active compounds. This chemical precursor is instrumental in the development of novel pharmaceuticals due to its versatility in chemical reactions, enabling the construction of complex molecular architectures. A notable application includes its use in the synthesis of pyrazole derivatives, which have been explored for their potential therapeutic effects. For instance, compounds synthesized using piperidine derivatives have been evaluated for their affinity towards cannabinoid receptors, contributing to the development of new treatments for pain, inflammation, and neurodegenerative diseases. These studies highlight the compound's role in facilitating the discovery of new drugs with potential applications in various therapeutic areas (Ding et al., 2013; Matulevičiūtė et al., 2021).
Pharmacological Research
Research involving this compound derivatives extends into pharmacological applications, particularly in the modulation of cannabinoid receptors. This line of investigation is crucial for understanding the therapeutic potential of cannabinoid receptor agonists and antagonists in treating a variety of conditions, including chronic pain, obesity, and neurological disorders. Studies have demonstrated the effectiveness of compounds derived from piperidine in acting as cannabinoid receptor ligands, offering insights into the design of novel therapeutics that leverage the endocannabinoid system for disease management (Ruiu et al., 2003; Naguib et al., 2008).
Neurological Research
In the realm of neurological research, derivatives of this compound have been explored for their role in neurogenesis and neuroprotection. The interaction of these compounds with cannabinoid receptors has been shown to influence neurogenesis, a process critical for maintaining neuronal health and function. This research avenue is particularly promising for developing treatments aimed at neurodegenerative diseases and conditions associated with neuronal damage (Jin et al., 2004).
Mechanism of Action
Target of Action
Methyl N-cbz-piperidine-2-carboxylate is a chemical compound used in the field of organic synthesis
Mode of Action
It’s known to be used in organic synthesis reactions, possibly as a protecting group or an intermediate . The exact interactions with its targets and the resulting changes are subjects of ongoing research.
Result of Action
As it’s primarily used as an intermediate in organic synthesis
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it’s known to be stable under normal temperatures but can decompose under light and oxidation . It’s soluble in organic solvents like ethanol, dimethylformamide, and dichloromethane , which can affect its action, efficacy, and stability.
properties
IUPAC Name |
1-O-benzyl 2-O-methyl piperidine-1,2-dicarboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-19-14(17)13-9-5-6-10-16(13)15(18)20-11-12-7-3-2-4-8-12/h2-4,7-8,13H,5-6,9-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYPKDMELOKLKL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCCN1C(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60451852 |
Source
|
Record name | METHYL N-CBZ-PIPERIDINE-2-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60451852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
180609-56-7 |
Source
|
Record name | METHYL N-CBZ-PIPERIDINE-2-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60451852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl N-Cbz-piperidine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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